4-Dbbps
Description
4-Dbbps (CAS No. 1046861-20-4) is a boronic acid derivative with the molecular formula C₆H₅BBrClO₂ and a molecular weight of 235.27 g/mol. Its structure comprises a phenyl ring substituted with a boronic acid group (-B(OH)₂) and halogen atoms (bromine and chlorine) at specific positions, contributing to its unique physicochemical and biological properties .
Properties
CAS No. |
150457-40-2 |
|---|---|
Molecular Formula |
C21H24Cl2N2O3S |
Molecular Weight |
455.394 |
IUPAC Name |
2,6-ditert-butyl-4-(6,7-dichloro-1,1-dioxo-4H-1$l^{6} |
InChI |
InChI=1S/C21H24Cl2N2O3S/c1-20(2,3)12-7-11(8-13(18(12)26)21(4,5)6)19-24-16-9-14(22)15(23)10-17(16)29(27,28)25-19/h7-10,24-25H,1-6H3 |
InChI Key |
CGJJWGDOYLFLKM-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC(=C2NC3=CC(=C(C=C3S(=O)(=O)N2)Cl)Cl)C=C(C1=O)C(C)(C)C |
Synonyms |
4-(6,7-dichloro-4H-1,2,4-benzothiadiazine-3-yl)-2,6-bis(1,1-dimethylethyl)phenol-S,S-dioxide |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Properties:
- Lipophilicity : Experimental logP values vary across predictive models:
- Solubility : Moderately soluble in water (0.24 mg/mL or 0.00102 mol/L) .
- Synthetic Route: Synthesized via a palladium-catalyzed reaction using (1,1'-bis(diphenylphosphino)ferrocene)palladium(II) dichloride and potassium phosphate in a tetrahydrofuran (THF)/water solvent system at 75°C for 1.33 hours .
Comparison with Structurally Similar Compounds
4-Dbbps belongs to a class of halogenated phenylboronic acids. Its structural analogs differ in halogen substitution patterns, which influence reactivity, stability, and biological interactions. Below is a comparative analysis with two closely related compounds:
Table 1: Structural and Physicochemical Comparison
| Compound Name | CAS No. | Molecular Formula | Molecular Weight (g/mol) | logP (XLOGP3) | Solubility (mg/mL) | Key Structural Features |
|---|---|---|---|---|---|---|
| 4-Dbbps | 1046861-20-4 | C₆H₅BBrClO₂ | 235.27 | 2.15 | 0.24 | Bromine and chlorine on phenyl ring |
| (3-Bromo-5-chlorophenyl)boronic acid | N/A | C₆H₅BBrClO₂ | 235.27 | ~2.15* | N/A | Bromine (C3), chlorine (C5) positions |
| (6-Bromo-2,3-dichlorophenyl)boronic acid | N/A | C₆H₄BBrCl₂O₂ | 269.72 | ~2.40* | N/A | Bromine (C6), dichloro (C2, C3) |
Note: logP values estimated based on structural similarity and predictive models .
Key Findings:
Structural Differences :
- (3-Bromo-5-chlorophenyl)boronic acid shares the same molecular formula as 4-Dbbps but differs in halogen positioning (bromine at C3, chlorine at C5 vs. 4-Dbbps’s undisclosed positions). This positional isomerism may alter electronic effects and steric hindrance, impacting binding affinity in biological systems.
- (6-Bromo-2,3-dichlorophenyl)boronic acid has an additional chlorine atom, increasing molecular weight (269.72 g/mol ) and lipophilicity (higher logP), which could enhance membrane permeability but reduce aqueous solubility .
Physicochemical Properties :
- Lipophilicity : The dichloro-substituted analog exhibits higher logP (~2.40), suggesting greater lipid membrane penetration compared to 4-Dbbps (logP 2.15).
- Solubility : 4-Dbbps’s moderate solubility (0.24 mg/mL) contrasts with the dichloro analog, which likely has lower solubility due to increased hydrophobicity.
Biological Implications: 4-Dbbps’s BBB permeability and high GI absorption make it suitable for CNS-targeted drug development. In contrast, the dichloro analog’s higher lipophilicity may lead to non-specific tissue accumulation, posing toxicity risks .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
